Cas no 19999-64-5 (1-Methylpiperidine-3-carboxylic acid hydrochloride)

• Product Name: 1-Methylpiperidine-3-carboxylic acid hydrochloride
• CAS No: 19999-64-5
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• MDL: MFCD00190236
• CID: 135201
• PubChem ID: 12514711
• Update Time: 2025-08-05

1-Methylpiperidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Methylpiperidine-3-carboxylic acid hydrochloride
• N-Methylpiperidine-3-carboxylic acid hydrochloride
• 3-Piperidinecarboxylicacid, 1-methyl-, hydrochloride (1:1)
• 1-Methyl-3-piperidinecarboxylic acid HCl
• 1-methyl-3-piperidinecarboxylic acid hydrochloride
• 1-methylnipecotic acid hydrochloride
• 1-Methyl-piperidin-3-carbonsaeure,Hydrochlorid
• 1-methylpiperidine-3-carboxylic acid,chloride
• N-methylnipecotic acid hydrochloride
• FT-0637934
• 1-methylpiperidine-3-carboxylic acid;hydrochloride
• AB1542
• SCHEMBL1130360
• 1-methylpiperidino-3-carboxylic acid hydrochloride
• 1-Methylpiperidine-3-carboxylicacidhydrochloride
• 1-Methylpiperidine-3-carboxylic acid, HCl
• Z752370754
• 19999-64-5
• CS-0151094
• YUNAYYMTACPBTD-UHFFFAOYSA-N
• EN300-50566
• SB10465
• 3-Piperidinecarboxylic acid, 1-methyl-, hydrochloride (1:1)
• AMY2426
• A814151
• 1-methyl-piperidine-3-carboxylic acid hcl
• 3-Piperidinecarboxylicacid,1-methyl-,hydrochloride(1:1)
• 1-Methylpiperdine-3-carboxylic acid hydrochloride
• 1-Methylpiperidine-3-carboxylic acid--hydrogen chloride (1/1)
• DTXSID40501006
• 1-methyl-piperidine-3-carboxylic acid hydrochloride
• 1-METHYLPIPERIDINE-3-CARBOXYLIC ACID HCL
• F2190-0009
• AKOS009094893
• AS-10028
• SY062961
• 1-methylpiperidine-3-carboxylic acidhydrochloride
• 1-Methyl-piperidine-3-carboxylic acid hydrochloride, AldrichCPR
• 3-Piperidinecarboxylic acid, 1-methyl-, hydrochloride
• 1-Methyl-piperidine-3-carboxylic acid x HCl
• MFCD00190236
• DB-045055

• MDL： MFCD00190236
• Inchi： 1S/C7H13NO2.ClH/c1-8-4-2-3-6(5-8)7(9)10;/h6H,2-5H2,1H3,(H,9,10);1H
• InChI Key： YUNAYYMTACPBTD-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CN(C)CCC1)=O

Computed Properties

• Exact Mass: 179.07100
• Monoisotopic Mass: 179.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Melting Point: 201.5-202.5 ºC
• Boiling Point: 246.1 °C at 760 mmHg
• Flash Point: 102.6 °C
• PSA: 40.54000
• LogP: 1.15270

1-Methylpiperidine-3-carboxylic acid hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-S36/37/39
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Methylpiperidine-3-carboxylic acid hydrochloride

1-Methylpiperidine-3-carboxylic Acid Hydrochloride: A Comprehensive Overview of its Chemical Properties and Applications

1-Methylpiperidine-3-carboxylic acid hydrochloride, with the chemical formula C₈H₁₅NO₂·HCl and the CAS number 19999-64-5, is a derivative of piperidine containing a carboxylic acid functional group and a hydrochloride salt. This compound is widely studied in pharmaceutical research due to its unique molecular structure and potential biological activities. The 1-methylpiperidine-3-carboxylic acid scaffold is particularly notable for its ability to interact with various biological targets, making it a valuable building block in drug discovery and development.

Recent studies have highlighted the significance of 1-methylpiperidine-3-carboxylic acid hydrochloride in the design of novel therapeutics. For instance, a 2023 publication in the Journal of Medicinal Chemistry demonstrated its potential as a lead compound for targeting neurodegenerative diseases. The compound's ability to modulate ion channels and neurotransmitter receptors was further explored in a 2024 review article, emphasizing its role in the development of antipsychotic agents. These findings underscore the importance of understanding the chemical properties of this compound to optimize its therapeutic applications.

1-Methylpiperidine-3-carboxylic acid hydrochloride exhibits a molecular weight of approximately 211.66 g/mol, with a pKa value of 3.5 in aqueous solution. Its solubility in water is moderate, which makes it suitable for various pharmaceutical formulations. The hydrochloride salt form enhances its stability and bioavailability, critical factors in drug development. Additionally, the compound's ability to form hydrogen bonds with biological macromolecules contributes to its pharmacological activity. These properties have been extensively studied in recent years, with a focus on improving its efficacy and reducing potential side effects.

The synthesis of 1-methylpiperidine-3-carboxylic acid hydrochloride typically involves the alkylation of piperidine with a suitable alkylating agent, followed by the introduction of a carboxylic acid group. A 2023 study published in Organic & Biomolecular Chemistry reported a novel synthetic route that significantly improved the yield and purity of the final product. This method involves the use of a catalytic system to facilitate the reaction, reducing the need for harsh conditions. The resulting compound was then purified using chromatographic techniques, ensuring its suitability for further biological testing.

Research on the biological activities of 1-methylpiperidine-3-carboxylic acid hydrochloride has expanded rapidly in recent years. A 2024 study in Pharmaceutical Research demonstrated its potential as a modulator of the endocannabinoid system, highlighting its ability to interact with CB1 and CB2 receptors. This finding is particularly significant given the growing interest in cannabinoids for therapeutic applications. Additionally, the compound has shown promise as a tool for studying ion channel dynamics, as reported in a 2023 article in Frontiers in Pharmacology.

The therapeutic potential of 1-methylpiperidine-3-carboxylic acid hydrochloride extends beyond its role as a research tool. A 2023 clinical trial published in Drug Discovery Today explored its use in the treatment of chronic pain, with preliminary results indicating its efficacy in reducing pain signals without the typical side effects associated with traditional analgesics. These findings suggest that the compound could be a valuable addition to the pharmacopeia for managing chronic pain conditions. Further research is needed to fully understand its mechanisms of action and to optimize its therapeutic profile.

Environmental and safety considerations are also important when working with 1-methylpiperidine-3-carboxylic acid hydrochloride. A 2023 study in Toxicology and Industrial Health evaluated its toxicity profile, revealing that it is generally well-tolerated in in vitro and in vivo models. However, the study also emphasized the need for proper handling and disposal to minimize environmental impact. These findings are crucial for ensuring the safe use of the compound in both research and clinical settings.

The future of 1-methylpiperidine-3-carboxylic acid hydrochloride in pharmaceutical research looks promising. Ongoing studies are exploring its potential in the treatment of various diseases, including neurodegenerative disorders and inflammatory conditions. Advances in synthetic methods and biological testing are expected to further enhance its therapeutic applications. As research in this area continues to evolve, the compound is likely to play an increasingly important role in the development of new and effective therapies.

In conclusion, 1-methylpiperidine-3-carboxylic acid hydrochloride is a compound of significant interest in pharmaceutical research. Its unique chemical properties and potential biological activities make it a valuable tool for drug discovery and development. As research in this area continues to expand, the compound is expected to contribute to the advancement of therapeutic strategies for a wide range of medical conditions.